Cas no 89879-20-9 (Acetic acid, bicyclo[5.1.0]oct-8-ylidenechloro-, methyl ester)

• Product Name: Acetic acid, bicyclo[5.1.0]oct-8-ylidenechloro-, methyl ester
• CAS No: 89879-20-9
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 586065
• PubChem ID: 13269302
• Update Time: 2025-04-19

Acetic acid, bicyclo[5.1.0]oct-8-ylidenechloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, bicyclo[5.1.0]oct-8-ylidenechloro-, methyl ester
• methyl 2-(8-bicyclo[5.1.0]octanylidene)-2-chloroacetate
• Methyl (bicyclo[5.1.0]octan-8-ylidene)(chloro)acetate
• DTXSID30533452
• 89879-20-9

• Inchi： 1S/C11H15ClO2/c1-14-11(13)10(12)9-7-5-3-2-4-6-8(7)9/h7-8H,2-6H2,1H3
• InChI Key： WBBLSRTZCONVGU-UHFFFAOYSA-N
• SMILES： Cl/C(/C(=O)OC)=C1\C2CCCCCC2\1

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų